Cas no 3446-58-0 (Benzenepropanamide, b-oxo-)
Benzenepropanamide, b-oxo- structure
Product Name:Benzenepropanamide, b-oxo-
CAS No:3446-58-0
MF:C9H9NO2
MW:163.173262357712
CID:318268
PubChem ID:2784088
Update Time:2025-04-19
Benzenepropanamide, b-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanamide, b-oxo-
- benzenepropanamide, beta-oxo-
- 3-OXO-3-PHENYL-PROPANAMIDE
- Benzoylacetamid
- DTXSID10382723
- Maybridge3_001036
- FT-0732532
- LXT3JZ9L2S
- .BETA.-OXOBENZENEPROPANAMIDE
- AKOS000313275
- CS-0366072
- 3446-58-0
- HMS1433P02
- beta-Oxobenzenepropanamide
- 3-oxo-3-phenylpropanamide
- IDI1_012423
- Acetamide, 2-benzoyl-
- 3-oxo-3-phenyl-propionamide
- BENZENEPROPANAMIDE, .BETA.-OXO-
- UNII-LXT3JZ9L2S
- 2-Benzoylacetamide
- SCHEMBL1200893
-
- Inchi: 1S/C9H9NO2/c10-9(12)6-8(11)7-4-2-1-3-5-7/h1-5H,6H2,(H2,10,12)
- InChI Key: RTLKJCSGNBYCKJ-UHFFFAOYSA-N
- SMILES: O=C(CC(N)=O)C1C=CC=CC=1
Computed Properties
- Exact Mass: 163.06337
- Monoisotopic Mass: 163.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 60.2Ų
Experimental Properties
- PSA: 60.16
Benzenepropanamide, b-oxo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1436742-10g |
3-Oxo-3-phenylpropanamide |
3446-58-0 | 98% | 10g |
¥12019.00 | 2024-05-17 |
Benzenepropanamide, b-oxo- Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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